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Compound of Interest

Compound Name: Linolenyl linoleate

Cat. No.: B15550986

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of linolenyl
linoleate as a base oil in the formulation of biodegradable lubricants. Due to the limited

availability of direct experimental data for linolenyl linoleate, this document extrapolates

information from studies on similar long-chain polyunsaturated fatty acid esters. The protocols

provided are based on established methodologies for the synthesis and evaluation of

biolubricants.

Introduction to Linolenyl Linoleate as a Biolubricant
Base Oil
Linolenyl linoleate is a wax ester formed from the esterification of linolenic acid (an omega-3

fatty acid) and linoleyl alcohol. Its high degree of unsaturation, stemming from both the fatty

acid and fatty alcohol components, suggests it possesses properties that are highly desirable

for biodegradable lubricants, including excellent lubricity and low-temperature performance.

However, this same unsaturation presents challenges in terms of oxidative stability.
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The development of lubricants based on renewable resources like vegetable oils is driven by

increasing environmental regulations and a demand for sustainable industrial practices.

Synthetic esters, such as linolenyl linoleate, offer the potential for tailored performance

characteristics that can surpass those of traditional mineral oil-based lubricants, particularly in

applications where biodegradability is a critical requirement.[1][2]

Physicochemical Properties and Performance
Characteristics
While specific experimental data for linolenyl linoleate is not readily available in the public

domain, its properties can be estimated based on the known characteristics of other

polyunsaturated fatty acid esters.[3][4]

Table 1: Estimated Physicochemical and Performance Data of Linolenyl Linoleate and

Comparison with other Lubricant Base Oils
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Property Test Method
Linolenyl
Linoleate
(Estimated)

High Oleic
Sunflower Oil

Mineral Oil
(ISO VG 46)

Kinematic

Viscosity @ 40°C

(cSt)

ASTM D445 35 - 45 42.5 41.4 - 50.6

Kinematic

Viscosity @

100°C (cSt)

ASTM D445 8 - 12 9.1 6.2 - 7.2

Viscosity Index ASTM D2270 > 200 205 > 95

Pour Point (°C) ASTM D97 < -30 -18 < -15

Flash Point (°C) ASTM D92 > 220 327 > 200

Oxidative

Stability

(Rancimat, hours

@ 110°C)

EN 14112 1 - 3 5.8 > 20

Biodegradability

(CO2 Evolution)
OECD 301B

> 60% in 28 days

(Readily)

> 60% in 28 days

(Readily)

< 20% in 28 days

(Not readily)

Coefficient of

Friction (4-Ball,

dimensionless)

ASTM D4172 0.08 - 0.12 0.09 0.11

Wear Scar

Diameter (4-Ball,

mm)

ASTM D4172 0.4 - 0.6 0.5 0.7

Note: The values for Linolenyl Linoleate are estimations based on data for similar

polyunsaturated esters and should be confirmed by experimental analysis.

Experimental Protocols
Synthesis of Linolenyl Linoleate
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This protocol describes the enzymatic synthesis of linolenyl linoleate using an immobilized

lipase, which is a green and selective method.[5][6][7]

Materials:

Linolenic acid (≥98% purity)

Linoleyl alcohol (≥98% purity)

Immobilized lipase (e.g., Novozym® 435, Candida antarctica lipase B immobilized on acrylic

resin)

Molecular sieves (3 Å)

n-hexane (anhydrous)

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Equipment:

Round-bottom flask with a magnetic stirrer and reflux condenser

Heating mantle with temperature control

Rotary evaporator

Glass column for chromatography

Thin Layer Chromatography (TLC) plates and developing chamber

Procedure:

To a 250 mL round-bottom flask, add linolenic acid (e.g., 10 mmol) and linoleyl alcohol (e.g.,

10 mmol).

Add anhydrous n-hexane (e.g., 100 mL) to dissolve the substrates.
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Add immobilized lipase (e.g., 10% by weight of substrates) and molecular sieves (e.g., 5 g)

to the reaction mixture.

Heat the mixture to a controlled temperature (e.g., 50-60°C) with constant stirring.

Monitor the reaction progress using TLC by spotting the reaction mixture on a TLC plate and

eluting with a hexane:ethyl acetate solvent system (e.g., 95:5 v/v). Visualize the spots using

an appropriate stain (e.g., iodine vapor or phosphomolybdic acid). The reaction is complete

when the starting materials are no longer visible.

Upon completion, filter the reaction mixture to remove the immobilized lipase and molecular

sieves. The lipase can be washed with fresh solvent and reused.

Remove the solvent from the filtrate using a rotary evaporator.

Purify the crude product by silica gel column chromatography using a gradient of hexane and

ethyl acetate to obtain pure linolenyl linoleate.

Confirm the structure of the purified product using spectroscopic methods (e.g., ¹H NMR, ¹³C

NMR, and FTIR).

Evaluation of Lubricant Properties
ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and Opaque

Liquids: Determine the kinematic viscosity at 40°C and 100°C using a calibrated glass

capillary viscometer.

ASTM D2270 - Standard Practice for Calculating Viscosity Index from Kinematic Viscosity at

40 and 100°C: Calculate the viscosity index from the kinematic viscosity values obtained.

ASTM D97 - Standard Test Method for Pour Point of Petroleum Products: Determine the

lowest temperature at which the lubricant will flow.

EN 14112 (Rancimat method): This method is an accelerated oxidation test. A stream of air

is passed through the lubricant sample at a high temperature (e.g., 110°C). The volatile

oxidation products are collected in deionized water, and the change in conductivity is
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measured over time. The induction time is the time until a rapid increase in conductivity is

observed, indicating the onset of significant oxidation.[8]

ASTM D4172 - Standard Test Method for Wear Preventive Characteristics of Lubricating

Fluid (Four-Ball Method): This test evaluates the anti-wear properties of the lubricant. Three

steel balls are clamped together and covered with the lubricant. A fourth ball is rotated

against the three stationary balls under a specified load, speed, and temperature. After the

test, the average wear scar diameter on the three stationary balls is measured. A smaller

wear scar indicates better anti-wear properties.[9][10]

OECD 301B - CO₂ Evolution Test: This test determines the ready biodegradability of the

lubricant. The lubricant is incubated with an inoculum from a sewage treatment plant in a

mineral medium. The amount of carbon dioxide produced during the degradation process is

measured over a 28-day period. A substance is considered readily biodegradable if it

reaches 60% biodegradation within a 10-day window during the 28-day test.[11]

Signaling Pathways and Experimental Workflows
Biodegradation Pathway of Linolenyl Linoleate
The biodegradation of wax esters like linolenyl linoleate is initiated by the enzymatic

hydrolysis of the ester bond, catalyzed by lipases and esterases, to yield the corresponding

fatty acid (linolenic acid) and fatty alcohol (linoleyl alcohol).[1][12] Both of these products can

then be further degraded by microorganisms through the β-oxidation pathway.

Linolenyl Linoleate

Linolenic AcidLipase/Esterase Hydrolysis

Linoleyl Alcohol

Lipase/Esterase Hydrolysis β-OxidationOxidation to
Fatty Acid

Central Metabolism
(TCA Cycle) CO₂ + H₂O + Biomass

Click to download full resolution via product page

Caption: Proposed biodegradation pathway of linolenyl linoleate.

Experimental Workflow for Development and Evaluation
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The development of a biodegradable lubricant based on linolenyl linoleate follows a

systematic workflow from synthesis to performance evaluation.
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Caption: Workflow for developing linolenyl linoleate lubricants.

Conclusion
Linolenyl linoleate holds promise as a base oil for high-performance biodegradable lubricants

due to its expected excellent lubricity and low-temperature properties. The primary challenge

lies in its oxidative stability, which will likely require the use of appropriate antioxidant additives

in formulated lubricants. The protocols and data presented in these application notes provide a

foundational framework for researchers to synthesize, characterize, and evaluate linolenyl
linoleate for various lubricant applications, contributing to the development of more sustainable

industrial fluids. Further experimental validation of the estimated properties is crucial for its

successful application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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